2,5-dibromo-N-(2-pyridinyl)benzenesulfonamide

• Molecular Formula: C11H8Br2N2O2S
• Molecular Weight: 392.07 g/mol
• IUPAC Name: 2,5-dibromo-N-pyridin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H8Br2N2O2S/c12-8-4-5-9(13)10(7-8)18(16,17)15-11-3-1-2-6-14-11/h1-7H,(H,14,15)
• InChI Key: YWXSQZLRZAVHQO-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-dibromo-N-(2-pyridinyl)benzenesulfonamide is a chemical compound with the chemical formula C12H8Br2N2O2S. It is commonly referred to as DBPS and is used in scientific research for its unique properties. DBPS is a sulfonamide derivative and is known for its antibacterial, antifungal, and antitumor properties. The compound has a wide range of applications in scientific research and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of DBPS is not fully understood. It is believed that the compound inhibits the activity of enzymes involved in bacterial and fungal cell wall synthesis. It has also been suggested that DBPS may inhibit the activity of enzymes involved in DNA replication and protein synthesis. Further research is needed to fully understand the mechanism of action of DBPS.
Biochemical and Physiological Effects:
DBPS has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of bacteria and fungi. In addition, DBPS has been found to have antitumor properties and has been shown to inhibit the growth of various cancer cell lines. DBPS has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DBPS has a number of advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory techniques. In addition, DBPS has a wide range of applications in scientific research and has been studied extensively for its properties. However, there are also limitations to the use of DBPS in lab experiments. The compound is toxic and must be handled with care. In addition, further research is needed to fully understand the mechanism of action of DBPS and its potential side effects.

Future Directions

There are a number of future directions for research on DBPS. One area of research is the development of new antibiotics and antifungal agents based on the properties of DBPS. Another area of research is the development of new drugs for the treatment of cancer based on the antitumor properties of DBPS. In addition, further research is needed to fully understand the mechanism of action of DBPS and its potential side effects. Overall, DBPS has a wide range of applications in scientific research and has the potential to lead to the development of new drugs and therapies for a variety of diseases.

Synthesis Methods

DBPS can be synthesized using various methods. One of the most commonly used methods is the reaction of 2,5-dibromo-1-nitrobenzene with 2-pyridinesulfonamide in the presence of a reducing agent such as iron powder. The reaction takes place in a solvent such as ethanol or acetic acid and is carried out under reflux conditions. The resulting product is then purified using column chromatography to obtain pure DBPS.

Scientific Research Applications

DBPS has been extensively studied for its scientific research applications. It has been found to have antibacterial and antifungal properties and has been used in the development of new antibiotics and antifungal agents. DBPS has also been studied for its antitumor properties and has been found to have potential in the treatment of various types of cancer. In addition, DBPS has been used in the development of new drugs for the treatment of various diseases.